Cas no 2034571-15-6 (N-(5-cyclopropylpyridin-3-yl)methyl-1-methyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-(5-cyclopropylpyridin-3-yl)methyl-1-methyl-1H-pyrazole-4-sulfonamide
• CAS No: 2034571-15-6
• MF: C₁₃H₁₆N₄O₂S
• MW: 292.356740951538
• CID: 6378992
• PubChem ID: 122246935
• Update Time: 2025-10-28

N-(5-cyclopropylpyridin-3-yl)methyl-1-methyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropylpyridin-3-yl)methyl-1-methyl-1H-pyrazole-4-sulfonamide
• N-[(5-cyclopropylpyridin-3-yl)methyl]-1-methyl-1H-pyrazole-4-sulfonamide
• N-[(5-cyclopropylpyridin-3-yl)methyl]-1-methylpyrazole-4-sulfonamide
• N-((5-cyclopropylpyridin-3-yl)methyl)-1-methyl-1H-pyrazole-4-sulfonamide
• 2034571-15-6
• AKOS032464139
• F6573-5134
• CHEMBL4990760
• CCG-355942

• Inchi： 1S/C13H16N4O2S/c1-17-9-13(8-15-17)20(18,19)16-6-10-4-12(7-14-5-10)11-2-3-11/h4-5,7-9,11,16H,2-3,6H2,1H3
• InChI Key： BLXKLIDYTXXEAU-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(NCC1=CN=CC(=C1)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 292.09939694g/mol
• Monoisotopic Mass: 292.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.3Ų

Additional information on N-(5-cyclopropylpyridin-3-yl)methyl-1-methyl-1H-pyrazole-4-sulfonamide

N-(5-Cyclopropylpyridin-3-yl)methyl-1-methyl-1H-pyrazole-4-sulfonamide: A Comprehensive Overview

The compound N-(5-cyclopropylpyridin-3-yl)methyl-1-methyl-1H-pyrazole-4-sulfonamide, identified by the CAS number 2034571-15-6, represents a significant advancement in the field of heterocyclic chemistry and drug discovery. This molecule, with its unique structural features, has garnered considerable attention due to its potential applications in pharmaceuticals and related industries. The name itself is a testament to its complex structure, combining elements of pyridine, pyrazole, and sulfonamide functionalities.

At its core, the molecule consists of a pyridine ring substituted with a cyclopropyl group at the 5-position and a methyl group attached to the 3-position. This substitution pattern is critical for its chemical reactivity and biological activity. The pyrazole moiety, which is fused with a sulfonamide group at the 4-position, adds another layer of complexity to the molecule. The sulfonamide group is known for its ability to form hydrogen bonds, making it a valuable component in drug design for enhancing solubility and bioavailability.

Recent studies have highlighted the importance of heterocyclic compounds like N-(5-cyclopropylpyridin-3-yl)methyl-1-methyl-1H-pyrazole-4-sulfonamide in medicinal chemistry. Researchers have focused on optimizing the substituents on both the pyridine and pyrazole rings to enhance pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). For instance, modifications to the cyclopropyl group have been shown to influence the compound's stability and resistance to metabolic degradation.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediates such as 5-cyclopropylpyridine derivatives. These intermediates are then subjected to nucleophilic substitution or coupling reactions to introduce the pyrazole-sulfonamide moiety. The use of transition metal catalysts, such as palladium complexes, has been pivotal in achieving high yields and selectivity in these reactions.

From a biological standpoint, N-(5-cyclopropylpyridin-3-yl)methyl-1-methyl-1H-pyrazole-4-sulfonamide has demonstrated promising activity in various assays targeting enzymes and receptors involved in inflammatory diseases, cancer, and neurological disorders. For example, recent research has shown that this compound exhibits potent inhibitory activity against kinases implicated in cancer progression. Its ability to modulate these targets suggests potential applications in developing novel therapeutic agents.

In addition to its pharmacological relevance, this compound has also been studied for its electronic properties. Computational studies using density functional theory (DFT) have revealed that the conjugation between the pyridine and pyrazole rings significantly influences the molecule's electronic structure. This insight is valuable for designing materials with specific electronic characteristics for use in organic electronics.

The development of analogs of N-(5-cyclopropylpyridin-3-yl)methyl-1-methyl-1H-pyrazole-4-sulfonamide continues to be an active area of research. Scientists are exploring variations in substituent size, shape, and electronic effects to optimize both potency and selectivity. For instance, replacing the cyclopropyl group with other cyclic structures has been shown to alter binding affinities towards specific targets.

In conclusion, N-(5-cyclopropylpyridin-3-yl)methyl-1-methyl-1H-pyrazole-4-sulfonamide stands as a prime example of how structural complexity can lead to molecules with diverse applications. Its unique combination of functional groups makes it a valuable tool in both academic research and industrial development. As ongoing studies uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing science and medicine.